Cas no 1804340-76-8 (Methyl 4-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 4-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804340-76-8
• MF: C₁₀H₇F₆NO₃
• MW: 303.157903909683
• CID: 4831125
• Update Time: 2025-08-05

Methyl 4-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H7F6NO3/c1-19-7(18)3-5-4(8(11)12)2-6(17-9(5)13)20-10(14,15)16/h2,8H,3H2,1H3
• InChI Key： FZVIQYDGKOXALC-UHFFFAOYSA-N
• SMILES： FC1C(CC(=O)OC)=C(C(F)F)C=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-acetate

Methyl 4-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-acetate: A Comprehensive Overview

Methyl 4-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-acetate, with the CAS number 1804340-76-8, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in chemical synthesis and their potential applications in various industries. The structure of this compound is characterized by a pyridine ring substituted with multiple fluorinated groups, including a difluoromethyl group, a trifluoromethoxy group, and a methyl acetate moiety. These substituents contribute to its unique chemical properties, making it a valuable compound for both academic and industrial purposes.

The synthesis of Methyl 4-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-acetate involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic substitutions, and acetylation processes. Recent advancements in fluorination techniques have enabled chemists to efficiently introduce fluorinated groups into the pyridine ring, enhancing the compound's stability and bioactivity. The presence of multiple fluorinated groups not only increases the compound's lipophilicity but also imparts resistance to enzymatic degradation, making it an ideal candidate for drug delivery systems and pesticide formulations.

In terms of applications, this compound has shown promising results in pesticide development, particularly as an active ingredient in fungicides and insecticides. Its ability to inhibit key enzymes involved in fungal and insect metabolism has been extensively studied in recent research. For instance, a study published in the *Journal of Agricultural and Food Chemistry* highlighted its efficacy against various plant pathogens, demonstrating its potential as a next-generation agricultural chemical. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored in the pharmaceutical industry, where it serves as a building block for novel drug candidates targeting chronic diseases such as cancer and neurodegenerative disorders.

The structural uniqueness of Methyl 4-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-acetate lies in its ability to exhibit both electron-withdrawing and electron-donating properties due to the presence of fluorinated substituents. This dual functionality makes it an excellent candidate for studying bioisosterism, where slight modifications in molecular structure can lead to significant changes in biological activity. Recent studies have utilized computational chemistry tools to model its interactions with biological targets, providing insights into its mechanism of action and potential optimization strategies.

From an environmental perspective, the degradation pathways of this compound have been a subject of interest due to its potential use in agrochemicals. Research indicates that it undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in soil and water systems. This property is crucial for ensuring minimal environmental impact, aligning with global efforts to develop sustainable agricultural practices. Furthermore, its compatibility with various formulation adjuvants has been tested, making it suitable for incorporation into eco-friendly pesticide formulations.

In conclusion, Methyl 4-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-acetate (CAS No: 1804340-76-8) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing both agricultural and pharmaceutical sciences is expected to grow significantly.